Cas no 579476-25-8 (Methyl 3-(pyrimidin-2-yl)benzoate)

• Product Name: Methyl 3-(pyrimidin-2-yl)benzoate
• CAS No: 579476-25-8
• CID: 4653700
• Update Time: 2025-09-28

Methyl 3-(pyrimidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(pyrimidin-2-yl)benzoate

Additional information on Methyl 3-(pyrimidin-2-yl)benzoate

Methyl 3-(pyrimidin-2-yl)benzoate (CAS No. 579476-25-8): A Comprehensive Overview

Methyl 3-(pyrimidin-2-yl)benzoate (CAS No. 579476-25-8) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and molecular biology. The structural motif of Methyl 3-(pyrimidin-2-yl)benzoate combines the aromatic stability of benzoate with the bioactive potential of pyrimidine, making it a valuable scaffold for medicinal chemistry investigations.

The chemical structure of Methyl 3-(pyrimidin-2-yl)benzoate consists of a benzoic acid moiety esterified with methanol, linked to a pyrimidine ring at the 2-position. This configuration endows the compound with a high degree of versatility, allowing it to interact with various biological targets. The benzoate moiety is well-known for its role in numerous pharmaceuticals, while the pyrimidine ring is a key component in many bioactive molecules, including nucleoside analogs and kinase inhibitors.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Methyl 3-(pyrimidin-2-yl)benzoate has emerged as a promising candidate in this context due to its ability to engage with multiple targets. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases, which are often overactive in cancer cells. Additionally, its structural features make it a potential lead for designing molecules that can interact with DNA or RNA, thereby influencing gene expression.

The synthesis of Methyl 3-(pyrimidin-2-yl)benzoate involves a series of well-established organic reactions, including condensation and esterification processes. The precision required in these synthetic steps underscores the importance of high-quality starting materials and controlled reaction conditions. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating further exploration of its biological activities.

One of the most compelling aspects of Methyl 3-(pyrimidin-2-yl)benzoate is its potential as a tool for drug discovery. Its dual functionality—aromatic stability and bioactive pyrimidine moiety—makes it an ideal candidate for structure-based drug design. Computational modeling techniques have been increasingly employed to predict how this compound might bind to biological targets, providing insights into its mechanism of action. These studies not only help in optimizing the compound's properties but also guide the development of analogs with enhanced efficacy and selectivity.

In vitro studies have begun to unravel the pharmacological profile of Methyl 3-(pyrimidin-2-yl)benzoate. Initial findings indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its interaction with cellular components suggests potential applications in neuroprotective therapies. The compound's ability to cross cell membranes efficiently also enhances its therapeutic potential, as it can reach intracellular targets where many diseases originate.

The growing interest in Methyl 3-(pyrimidin-2-yl)benzoate has led to several ongoing clinical trials and preclinical studies aimed at evaluating its safety and efficacy in various disease models. These investigations are crucial for determining whether this compound can translate from laboratory success to real-world applications. The outcomes of these studies will provide valuable data for regulatory agencies and pharmaceutical companies considering further development.

The role of computational chemistry in understanding the behavior of Methyl 3-(pyrimidin-2-yl)benzoate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental data, offering a more comprehensive understanding of its pharmacophore and potential drug-like properties.

The future prospects for Methyl 3-(pyrimidin-2-yl)benzoate are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in synthetic chemistry may enable the production of derivatives with tailored properties, further enhancing their utility in drug development. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.